Cas no 154716-47-9 (4-fluoro-3-(pyridin-4-yl)aniline)

4-Fluoro-3-(pyridin-4-yl)aniline is a fluorinated aromatic amine derivative featuring a pyridinyl substituent, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both fluorine and a pyridine ring contributes to its unique electronic and steric properties, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where its structural motifs can influence binding affinity and metabolic stability. High purity and consistent quality ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined reactivity profile supports efficient synthetic routes in research and industrial settings.
4-fluoro-3-(pyridin-4-yl)aniline structure
154716-47-9 structure
Product Name:4-fluoro-3-(pyridin-4-yl)aniline
CAS No:154716-47-9
MF:C11H9FN2
MW:188.200965642929
MDL:MFCD15475380
CID:1329102
PubChem ID:22285266
Update Time:2025-05-27

4-fluoro-3-(pyridin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-fluoro-3-(4-pyridinyl)-
    • 4-fluoro-3-pyridin-4-ylaniline
    • 4-fluoro-3-(pyridin-4-yl)aniline
    • 154716-47-9
    • DTXSID50624376
    • 4-Fluoro-3-(pyridin-4-yl)benzenamine
    • Z1255388951
    • SCHEMBL2650106
    • RGFAOBXVEJMYRE-UHFFFAOYSA-N
    • EN300-2706540
    • 4-fluoro-3-(pyridin-4-yl)phenylamine
    • MDL: MFCD15475380
    • Inchi: 1S/C11H9FN2/c12-11-2-1-9(13)7-10(11)8-3-5-14-6-4-8/h1-7H,13H2
    • InChI Key: RGFAOBXVEJMYRE-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1C1C=CN=CC=1)N

Computed Properties

  • Exact Mass: 188.07507
  • Monoisotopic Mass: 188.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

4-fluoro-3-(pyridin-4-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2706540-1g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95%
1g
$914.0 2023-09-11
Enamine
EN300-2706540-5g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95%
5g
$2650.0 2023-09-11
Enamine
EN300-2706540-10g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95%
10g
$3929.0 2023-09-11
Enamine
EN300-2706540-0.05g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
0.05g
$212.0 2025-03-20
Enamine
EN300-2706540-0.1g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
0.1g
$317.0 2025-03-20
Enamine
EN300-2706540-0.25g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
0.25g
$452.0 2025-03-20
Enamine
EN300-2706540-0.5g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
0.5g
$713.0 2025-03-20
Enamine
EN300-2706540-1.0g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
1.0g
$914.0 2025-03-20
Enamine
EN300-2706540-2.5g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
2.5g
$1791.0 2025-03-20
Enamine
EN300-2706540-5.0g
4-fluoro-3-(pyridin-4-yl)aniline
154716-47-9 95.0%
5.0g
$2650.0 2025-03-20

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